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Compound of Interest

Compound Name: Allyl o-tolyl ether

Cat. No.: B1266613

An In-depth Technical Guide to the Physical
Properties of Allyl o-Tolyl Ether

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Allyl o-tolyl ether. Due to the limited availability of experimental data for this specific
compound in publicly accessible databases, this document also furnishes detailed, standard
experimental protocols for determining key physical properties such as boiling point and
solubility. Furthermore, a logical framework for understanding the factors that influence these
properties in ethers is presented.

Physical Properties of Allyl o-Tolyl Ether

Allyl o-tolyl ether, also known as 1-(allyloxy)-2-methylbenzene, is an organic compound with
the chemical formula C10H120.[1] While extensive experimental data on its physical properties
is not readily available, its molecular structure allows for the prediction of its general
characteristics based on the properties of similar ethers.

Table 1: Summary of Physical and Chemical Properties of Allyl o-tolyl ether
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Property Value Source
Molecular Formula C10H120 [1]
Molecular Weight 148.20 g/mol [1]
Boiling Point Data not available

Solubility in Water Data not available

LogP (Octanol/Water Partition _
o Data not available [2]
Coefficient)

Note: The boiling point and water solubility for Allyl o-tolyl ether are not reported in the
searched scientific literature and chemical databases.[1][2][3][4][5][6] For context, Allyl Ether
(CeH100) is reported to be insoluble in water, with a solubility of 3 g/L. Given the larger
hydrophobic tolyl group in Allyl o-tolyl ether, its solubility in water is expected to be very low.

Experimental Protocols for Determination of
Physical Properties

The following sections detail standardized laboratory procedures for determining the boiling
point and solubility of liquid organic compounds like Allyl o-tolyl ether.

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[7][8] This is a crucial physical constant for identifying and
assessing the purity of a substance.[9]

Method 1: Capillary Method (Small Scale)
This method is suitable for small quantities of a liquid.[8]

o Apparatus: Thiele tube or an oil bath, thermometer, capillary tube (sealed at one end), small
test tube (fusion tube), heating source (e.g., Bunsen burner or hot plate), and liquid paraffin
or silicone oil.[7][9]

e Procedure:
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o Seal one end of a capillary tube by heating it in a flame.[10][11]
o Place a few milliliters of the liquid sample into the small test tube.[9]

o Invert the sealed capillary tube and place it into the liquid in the test tube, with the open
end submerged.[7]

o Attach the test tube to a thermometer, ensuring the sample is level with the thermometer
bulb.[7]

o Immerse the assembly in a Thiele tube or oil bath filled with a high-boiling point liquid like
paraffin oil.[7]

o Heat the apparatus gently.[7] As the temperature rises, air trapped in the capillary tube will
be expelled, seen as a slow stream of bubbles.

o Continue heating until a rapid and continuous stream of bubbles emerges from the
capillary tube. This indicates the temperature is just above the boiling point.[7]

o Remove the heat and allow the apparatus to cool slowly.

o The temperature at which the bubbling stops and the liquid begins to enter the capillary
tube is the boiling point of the sample.[7][8]

o Record the atmospheric pressure, as boiling point is pressure-dependent.[10]
Method 2: Simple Distillation (Larger Scale)

For larger quantities of the liquid, a simple distillation setup can be used to determine the
boiling point.[10]

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle or
water bath, and boiling chips.

e Procedure:

o Place a sample volume (typically at least 5 mL) into the distillation flask along with a few
boiling chips to ensure smooth boiling.[10]
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o Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just
below the side arm of the distillation flask to accurately measure the temperature of the
vapor.

o Begin heating the distillation flask.
o The liquid will begin to boil and its vapor will travel into the condenser.

o The temperature will stabilize at the boiling point of the liquid as the vapor condenses and
is collected in the receiving flask.

o Record the stable temperature reading on the thermometer as the boiling point.

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount
of solvent at a specific temperature. The principle of "like dissolves like" is a useful guide,
where polar compounds tend to dissolve in polar solvents and non-polar compounds in non-
polar solvents.[12]

Qualitative Solubility Test

This procedure determines the solubility of a compound in various solvents, providing insights
into its polarity and the presence of acidic or basic functional groups.[13][14][15]

o Apparatus: Small test tubes, graduated pipette or dropper, vortex mixer or glass rod for
stirring.

e Solvents: Water, diethyl ether, 5% aqueous sodium hydroxide (NaOH), 5% aqueous sodium
bicarbonate (NaHCOs), 5% aqueous hydrochloric acid (HCI), and concentrated sulfuric acid
(H2S04).[15]

e Procedure:

o Place approximately 0.1 g of the solid or 0.2 mL of the liquid sample into a small test tube.
[15]

o Add the chosen solvent (e.g., water) dropwise, shaking vigorously after each addition, up
to a total of 3 mL.[15][16]
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o Observe whether the compound dissolves completely, is partially soluble, or is insoluble. A
compound is generally considered soluble if it dissolves to the extent of about 3 g per 100
mL of solvent.

o If the compound is water-soluble, its pH can be tested with litmus paper to determine if it is
acidic or basic.[13]

o If the compound is insoluble in water, proceed with the other solvents in a logical
sequence. For example, solubility in 5% NaOH suggests an acidic compound, while
solubility in 5% HCI indicates a basic compound.[13][15]

o Solubility in concentrated H2SOa4 can indicate the presence of a neutral compound
containing oxygen, nitrogen, or sulfur, or an unsaturated hydrocarbon.[15]

Factors Influencing Physical Properties of Ethers

The boiling point and solubility of ethers are primarily determined by their molecular structure,
including molecular weight and the nature of the alkyl or aryl groups attached to the oxygen
atom.
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Factors Influencing Physical Properties of Ethers
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Caption: Logical diagram illustrating the key molecular factors that determine the boiling point

and solubility of ethers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of Hastt
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